Cas no 69812-50-6 (3-Chlorosulfonyl-benzoic acid benzyl ester)

• Product Name: 3-Chlorosulfonyl-benzoic acid benzyl ester
• CAS No: 69812-50-6
• MF: C₁₄H₁₁ClO₄S
• MW: 310.752742052078
• CID: 2123089
• Update Time: 2023-08-03

3-Chlorosulfonyl-benzoic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 3-chlorosulfonyl-benzoic acid benzyl ester
• 3-(Chlorosulfonyl)benzyl benzoate
• 3-chlorosulfonylbenzoic acid benzyl ester
• benzyl 3-(chlorosulfonyl)benzoate
• PUVFUCWEOGOQCT-UHFFFAOYSA-N
• 3-Chlorosulfonyl-benzoic acid benzyl ester

• Inchi： 1S/C14H11ClO4S/c15-20(17,18)13-8-4-7-12(9-13)14(16)19-10-11-5-2-1-3-6-11/h1-9H,10H2
• InChI Key： PUVFUCWEOGOQCT-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=C(C(=O)OCC2C=CC=CC=2)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 423
• XLogP3: 4
• Topological Polar Surface Area: 68.8

Experimental Properties

• Density: 1.383±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.019 g/l) (25 º C),